Cas no 1337880-47-3 (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile)

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile is a heterocyclic compound featuring an indazole core functionalized with a tetrahydro-2H-pyran-2-yl group at the 1-position and a cyano substituent at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The tetrahydro-2H-pyranyl group enhances stability and modulates reactivity, while the nitrile functionality offers a handle for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids/bases. Suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations requiring a protected indazole scaffold.

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile structure

1337880-47-3 structure

Product Name:1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile

CAS No:1337880-47-3

MF:C₁₃H₁₃N₃O

MW:227.261822462082

CID:5042285

Update Time:2025-06-07

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile
- 1-(oxan-2-yl)indazole-4-carbonitrile
- 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile
- Inchi： 1S/C13H13N3O/c14-8-10-4-3-5-12-11(10)9-15-16(12)13-6-1-2-7-17-13/h3-5,9,13H,1-2,6-7H2
- InChI Key： FCNULDPSVVOGBX-UHFFFAOYSA-N
- SMILES： O1CCCCC1N1C2C=CC=C(C#N)C=2C=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 324
XLogP3: 2.1
Topological Polar Surface Area: 50.8

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T198460-125mg	1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile	1337880-47-3		125mg	$ 120.00	2022-06-03
TRC	T198460-250mg	1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carbonitrile	1337880-47-3		250mg	$ 195.00	2022-06-03